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Introduction
Vinyl iodides are pivotal intermediates in modern organic synthesis, offering a reliable and

versatile platform for the stereospecific construction of carbon-carbon and carbon-heteroatom

bonds. Their high reactivity and the stereoretentive nature of many of their coupling reactions

make them indispensable tools for the synthesis of complex molecules, including natural

products, pharmaceuticals, and advanced materials.[1] The carbon-iodine bond in vinyl
iodides is the weakest among vinyl halides, facilitating oxidative addition to transition metal

catalysts under mild conditions.[1] This high reactivity, combined with the ability to prepare

vinyl iodides with well-defined (E)- or (Z)-geometry, allows for the precise transfer of

stereochemical information into the final alkene product.

This document provides detailed application notes and experimental protocols for key

stereospecific reactions involving vinyl iodides, including Suzuki-Miyaura, Stille, Heck,

Sonogashira, and Negishi couplings, as well as the Nozaki-Hiyama-Kishi reaction.

General Workflow for Stereospecific Alkene
Synthesis using Vinyl Iodides
The stereospecific synthesis of alkenes using vinyl iodides generally follows a two-step

sequence:
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Stereoselective Synthesis of Vinyl Iodide: The synthesis of the vinyl iodide precursor with

the desired (E)- or (Z)-configuration is crucial. Common methods include hydroiodination of

alkynes, iododemetalation of vinyl organometallics, and olefination reactions like the Takai-

Utimoto and Stork-Zhao olefinations.[1]

Stereoretentive Cross-Coupling: The vinyl iodide is then coupled with a suitable partner

using a transition metal-catalyzed reaction that proceeds with retention of the double bond

geometry.
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Step 1: Stereoselective Synthesis of Vinyl Iodide

Step 2: Stereoretentive Cross-Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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